1-({[(4-Methoxybenzyl)amino]carbonyl}oxy)pyrrolidine-2,5-dione, 90%

• IUPAC Name: (2,5-dioxopyrrolidin-1-yl) N-[(4-methoxyphenyl)methyl]carbamate
• InChI: InChI=1S/C13H14N2O5/c1-19-10-4-2-9(3-5-10)8-14-13(18)20-15-11(16)6-7-12(15)17/h2-5H,6-8H2,1H3,(H,14,18)
• InChI Key: WRXPQFHZEHPQES-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)CNC(=O)ON2C(=O)CCC2=O
• Molecular Formula: C13H14N2O5
• Molecular Weight: 278.26 g/mol

Description

“1-({[(4-Methoxybenzyl)amino]carbonyl}oxy)pyrrolidine-2,5-dione, 90%” is a chemical compound that is related to pyrrolidine-2,5-diones. Pyrrolidine-2,5-diones are derivatives that are commonly used as halogenation reagents. They exhibit numerous bioactivities, especially in anticonvulsant and tyrosinase inhibitory activity.

Molecular Structure Analysis

The molecular structure of pyrrolidine-2,5-dione derivatives is characterized by a five-membered pyrrolidine ring. This ring is one of the nitrogen heterocycles widely used by medicinal chemists to obtain compounds for the treatment of human diseases. The structure allows efficient exploration of the pharmacophore space due to sp3-hybridization.

Future Directions

Pyrrolidine derivatives, including pyrrolidine-2,5-diones, continue to be of interest in drug discovery due to their wide range of biological activities. Future research may focus on exploring the potential therapeutic applications of these compounds, including “1-({[(4-Methoxybenzyl)amino]carbonyl}oxy)pyrrolidine-2,5-dione, 90%”.

Mechanism of Action

Target of Action

Compounds with a pyrrolidine-2,5-dione scaffold have been reported to show activity against various targets . For instance, some compounds have shown nanomolar activity against CK1γ and CK1ε .

Mode of Action

The pyrrolidine ring, a common feature in this compound, is known to contribute to the stereochemistry of the molecule and increase the three-dimensional coverage due to the non-planarity of the ring . This can influence the compound’s interaction with its targets.

Result of Action

Compounds with a similar structure have shown inhibitory activity against certain enzymes , suggesting that this compound may also have similar effects.